Cas no 2060046-96-8 (2-(butan-2-yloxy)-6-methylpyridin-3-ol)

• Product Name: 2-(butan-2-yloxy)-6-methylpyridin-3-ol
• CAS No: 2060046-96-8
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• MDL: MFCD30477209
• CID: 5183399
• PubChem ID: 131377477
• Update Time: 2025-10-28

2-(butan-2-yloxy)-6-methylpyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinol, 6-methyl-2-(1-methylpropoxy)-
• 2-(butan-2-yloxy)-6-methylpyridin-3-ol

• MDL： MFCD30477209
• Inchi： 1S/C10H15NO2/c1-4-8(3)13-10-9(12)6-5-7(2)11-10/h5-6,8,12H,4H2,1-3H3
• InChI Key： KMEVRPJZXNPABK-UHFFFAOYSA-N
• SMILES： C1(OC(C)CC)=NC(C)=CC=C1O

Additional information on 2-(butan-2-yloxy)-6-methylpyridin-3-ol

Latest Research Advances on 2-(butan-2-yloxy)-6-methylpyridin-3-ol (CAS: 2060046-96-8) in Chemical Biology and Pharmaceutical Applications

2-(butan-2-yloxy)-6-methylpyridin-3-ol (CAS: 2060046-96-8) is a pyridine derivative that has recently garnered significant attention in chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its biological activity, pharmacokinetic properties, and synthetic pathways. The growing interest in this molecule stems from its promising role in drug discovery and development, particularly in the context of targeting specific enzymes and receptors involved in various disease pathways.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of 2-(butan-2-yloxy)-6-methylpyridin-3-ol. One notable investigation demonstrated its inhibitory activity against a range of kinases, suggesting its potential as a lead compound for the development of kinase inhibitors. Kinases play a crucial role in signal transduction pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. The ability of this compound to modulate kinase activity highlights its therapeutic relevance and warrants further exploration.

In addition to its kinase inhibitory properties, 2-(butan-2-yloxy)-6-methylpyridin-3-ol has been investigated for its antimicrobial potential. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibited significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics. These findings underscore the potential of this molecule as a novel antimicrobial agent, particularly in the face of rising antibiotic resistance.

The synthetic accessibility of 2-(butan-2-yloxy)-6-methylpyridin-3-ol has also been a topic of recent research. A team of chemists developed an efficient, scalable synthesis route for this compound, which was published in Organic Letters in early 2024. The new synthetic approach employs a catalytic asymmetric strategy, yielding the desired product with high enantiomeric purity. This advancement is particularly significant for pharmaceutical applications, as it ensures the consistent production of the compound in quantities sufficient for preclinical and clinical studies.

Pharmacokinetic studies of 2-(butan-2-yloxy)-6-methylpyridin-3-ol have revealed favorable drug-like properties, including good oral bioavailability and metabolic stability. These characteristics, combined with its demonstrated biological activities, position this compound as a promising candidate for further drug development. Current research efforts are focused on optimizing its structure to enhance potency and selectivity while minimizing potential off-target effects. Structure-activity relationship (SAR) studies are underway to identify key modifications that could improve its therapeutic index.

In conclusion, 2-(butan-2-yloxy)-6-methylpyridin-3-ol (CAS: 2060046-96-8) represents a versatile scaffold with multiple therapeutic applications. Its kinase inhibitory and antimicrobial properties, coupled with its favorable pharmacokinetic profile, make it a compelling subject for ongoing and future research. As synthetic methodologies continue to advance and our understanding of its biological mechanisms deepens, this compound is poised to play a significant role in the development of novel therapeutics for a range of diseases. Further studies, including in vivo efficacy and safety assessments, will be crucial in translating these preliminary findings into clinical applications.